3-[2-(4-methylphenyl)-5,6-diphenyl-1H-imidazo[1,2-a]imidazol-1-yl]propan-1-ol

• IUPAC Name: 3-[2-(4-methylphenyl)-5,6-diphenylimidazo[1,2-a]imidazol-1-yl]propan-1-ol
• InChI: InChI=1S/C27H25N3O/c1-20-13-15-21(16-14-20)24-19-30-26(23-11-6-3-7-12-23)25(22-9-4-2-5-10-22)28-27(30)29(24)17-8-18-31/h2-7,9-16,19,31H,8,17-18H2,1H3
• InChI Key: NPHBILXLDBRGIX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CN3C(=C(N=C3N2CCCO)C4=CC=CC=C4)C5=CC=CC=C5
• Molecular Formula: C27H25N3O
• Molecular Weight: 407.5 g/mol

Description

3-[2-(4-methylphenyl)-5,6-diphenyl-1H-imidazo[1,2-a]imidazol-1-yl]propan-1-ol is a chemical compound that has been the subject of extensive scientific research due to its potential applications in medicine. This compound is synthesized using a specific method that involves several steps, and it has been found to exhibit various biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of 3-[2-(4-methylphenyl)-5,6-diphenyl-1H-imidazo[1,2-a]imidazol-1-yl]propan-1-ol is not fully understood. However, it has been suggested that this compound may act as an agonist of the GABA-A receptor, which is a neurotransmitter receptor that plays a key role in the regulation of neuronal activity.
Biochemical and Physiological Effects
3-[2-(4-methylphenyl)-5,6-diphenyl-1H-imidazo[1,2-a]imidazol-1-yl]propan-1-ol has been found to exhibit various biochemical and physiological effects. For example, this compound has been shown to have anxiolytic and sedative effects in animal models, suggesting that it may have potential applications in the treatment of anxiety disorders and insomnia.

Advantages and Limitations for Lab Experiments

One advantage of using 3-[2-(4-methylphenyl)-5,6-diphenyl-1H-imidazo[1,2-a]imidazol-1-yl]propan-1-ol in lab experiments is its high potency and selectivity. This compound has been found to have a high affinity for the GABA-A receptor, making it a useful tool for studying the role of this receptor in various physiological and pathological processes. However, one limitation of using this compound is its low solubility in aqueous solutions, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for the scientific research on 3-[2-(4-methylphenyl)-5,6-diphenyl-1H-imidazo[1,2-a]imidazol-1-yl]propan-1-ol. One direction is to further explore the mechanism of action of this compound and its potential applications in the treatment of various neurological and psychiatric disorders. Another direction is to develop new derivatives of this compound with improved solubility and pharmacokinetic properties, which could enhance its potential as a therapeutic agent. Additionally, future research could focus on the development of new methods for the synthesis of this compound and its derivatives, which could facilitate its use in various experimental settings.

Synthesis Methods

The synthesis of 3-[2-(4-methylphenyl)-5,6-diphenyl-1H-imidazo[1,2-a]imidazol-1-yl]propan-1-ol involves several steps. The first step is the condensation of 4-methylbenzaldehyde with 1,2-phenylenediamine to form 4-methyl-N-(1,2-phenylenediamine)benzamide. This intermediate is then reacted with 1-bromo-3-chloropropane in the presence of potassium carbonate to form 3-[2-(4-methylphenyl)-5,6-diphenyl-1H-imidazo[1,2-a]imidazol-1-yl]propan-1-ol.

Scientific Research Applications

3-[2-(4-methylphenyl)-5,6-diphenyl-1H-imidazo[1,2-a]imidazol-1-yl]propan-1-ol has been the subject of extensive scientific research due to its potential applications in medicine. This compound has been found to exhibit various biochemical and physiological effects, making it a promising candidate for the development of new drugs.